Cas no 184002-37-7 (Mandelonitrile rutinoside)

Mandelonitrile rutinoside structure
Mandelonitrile rutinoside structure
Product Name:Mandelonitrile rutinoside
CAS No:184002-37-7
MF:C20H27NO10
MW:441.429086923599
CID:6644008
PubChem ID:131751315
Update Time:2024-03-02

Mandelonitrile rutinoside Chemical and Physical Properties

Names and Identifiers

    • CHEBI:192049
    • Mandelonitrile rutinoside
    • 2-phenyl-2-[3,4,5-trihydroxy-6-[(3,4,5-trihydroxy-6-methyloxan-2-yl)oxymethyl]oxan-2-yl]oxyacetonitrile
    • Inchi: 1S/C20H27NO10/c1-9-13(22)15(24)17(26)19(29-9)28-8-12-14(23)16(25)18(27)20(31-12)30-11(7-21)10-5-3-2-4-6-10/h2-6,9,11-20,22-27H,8H2,1H3
    • InChI Key: QSPJUYWAUZTHLP-UHFFFAOYSA-N
    • SMILES: O1C(C(C(C(C1COC1C(C(C(C(C)O1)O)O)O)O)O)O)OC(C#N)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 441.16349606g/mol
  • Monoisotopic Mass: 441.16349606g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 622
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 11
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 182Ų
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